Cas no 128345-57-3 ((3S)-pyrrolidin-3-amine)

• Product Name: (3S)-pyrrolidin-3-amine
• CAS No: 128345-57-3
• MF: C₄H₁₀N₂
• MW: 86.135600566864
• MDL: MFCD00143193
• CID: 63936
• PubChem ID: 24878497
• Update Time: 2025-06-20

(3S)-pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• (S)-Pyrrolidin-3-amine
• (S)-3-Pyrrolidinamine
• (3S)-(-)-3-Aminopyrrolidine
• (S)-(-)-3-Aminopyrrolidine
• (3S)-(-)-Aminopyrrolidine
• (S)-(?)-3-Aminopyrrolidine
• (3S)-pyrrolidin-3-amine
• (S)-3-Aminopyrrolidine
• 3-Pyrrolidinamine,(S)-
• (-)-3-Aminopyrrolidine
• (3S)-3-Aminopyrrolidine
• (3S)-3-Pyrrolidinamine
• (3S)-Aminopyrrolidine
• S-AP
• A44020
• (3S)-PYRROLIDINAMINE
• (R)-3-Aminopyrroline
• 3-(S)-PYRROLIDINEAMINE
• (S)-Pyrrolidine-3-amine
• 3-Pyrrolidinamine, (3S)-
• (R)-(+)-3-Aminopyrrolidine
• PubChem5729
• (S)-3 aminopyrrolidine
• (4s)-4-aminopyrrolidine
• 3-Pyrrolidinamine,(3S)-
• 3-(S)(-)aminopyrrolidine
• 3-(S)(-) aminopyrrolidine
• (S)-(-)-3-Pyrrolidinamine
• (3S)-(-)-3 aminopyrrolidine
• NGX
• DTXSID10364009
• J-005594
• AKOS015854202
• AKOS006238850
• MFCD00143193
• (S)-(-)-3-Aminopyrrolidine, 98%
• J-003397
• A1168
• EN300-217753
• T70189
• NGXSWUFDCSEIOO-BYPYZUCNSA-N
• 128345-57-3
• AS-58203

• MDL： MFCD00143193
• Inchi： 1S/C4H10N2/c5-4-1-2-6-3-4/h4,6H,1-3,5H2/t4-/m0/s1
• InChI Key： NGXSWUFDCSEIOO-BYPYZUCNSA-N
• SMILES： N1CC[C@@H](C1)N
• BRN： 4290648

Computed Properties

• Exact Mass: 86.08440
• Monoisotopic Mass: 86.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 44.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.9

Experimental Properties

• Color/Form: Yellow or colorless liquid
• Density: 0.967 g/mL at 25 °C(lit.)
• Boiling Point: 164-165 °C(lit.)
• Flash Point: Degrees Fahrenheit:154.4°F
  Degrees Celsius:68°C
  
• Refractive Index: n20/D 1.488(lit.)
• PSA: 38.05000
• LogP: 0.33610
• Solubility: Soluble in water
• Specific Rotation: -20 º (neat)
• Sensitiveness: Air Sensitive & Hygroscopic
• Optical Activity: [α]20/D −20°, neat
• Vapor Pressure: 9.0±0.2 mmHg at 25°C

(3S)-pyrrolidin-3-amine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：2735
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：4° CStore…,-4℃Store…Better
• Packing Group：III
• Hazard Level：8
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on (3S)-pyrrolidin-3-amine

Comprehensive Overview of (3S)-Pyrrolidin-3-amine (CAS No. 128345-57-3)

(3S)-Pyrrolidin-3-amine (CAS No. 128345-57-3) is a chiral amine compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (3S)-aminopyrrolidine, is a key building block in the synthesis of various biologically active molecules and pharmaceuticals. Its unique chiral structure and versatile reactivity make it an essential intermediate in the development of novel therapeutics.

The chemical structure of (3S)-pyrrolidin-3-amine consists of a five-membered pyrrolidine ring with an amino group attached to the third carbon atom, which is in the S configuration. This configuration imparts specific stereochemical properties that are crucial for its biological activity and reactivity in synthetic transformations. The compound is typically synthesized through asymmetric catalytic processes or via chiral resolution techniques, ensuring high enantiomeric purity.

Recent advancements in the synthesis of (3S)-pyrrolidin-3-amine have focused on improving yield and enantioselectivity. For instance, a study published in the Journal of Organic Chemistry reported a highly efficient asymmetric hydrogenation method using a ruthenium catalyst, achieving over 99% enantiomeric excess (ee). This method has significantly reduced the cost and environmental impact associated with traditional synthesis routes.

In the realm of medicinal chemistry, (3S)-pyrrolidin-3-amine has been extensively studied for its potential applications in drug discovery. One notable area of research involves its use as a scaffold for developing centrally acting agents, particularly those targeting neurological disorders. A recent study in the Journal of Medicinal Chemistry highlighted the synthesis and evaluation of (3S)-pyrrolidin-3-amine derivatives as potent inhibitors of monoamine oxidase B (MAO-B), a key enzyme involved in Parkinson's disease. These derivatives exhibited excellent selectivity and potency, making them promising candidates for further clinical development.

Beyond neurological applications, (3S)-pyrrolidin-3-amine has also shown promise in the development of anti-cancer agents. Researchers at the National Cancer Institute have explored its use as a scaffold for designing small-molecule inhibitors of protein-protein interactions (PPIs), which are often dysregulated in cancer cells. One such derivative, named PPI-Inhibitor X, demonstrated significant anti-proliferative effects in vitro and is currently undergoing preclinical evaluation.

The pharmacokinetic properties of (3S)-pyrrolidin-3-amine and its derivatives are another area of active research. Studies have shown that these compounds exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for their therapeutic efficacy. For example, a study published in Pharmaceutical Research evaluated the oral bioavailability and plasma stability of several (3S)-pyrrolidin-3-amine derivatives, demonstrating their suitability for oral administration.

From a safety perspective, extensive toxicological studies have been conducted to ensure the safe use of (3S)-pyrrolidin-3-amine and its derivatives in pharmaceutical applications. These studies have generally shown low toxicity at therapeutic doses, although careful monitoring is recommended during clinical trials to ensure patient safety.

In conclusion, (3S)-pyrrolidin-3-amine (CAS No. 128345-57-3) is a versatile and valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chiral structure and broad range of biological activities make it an attractive candidate for the development of novel therapeutics targeting various diseases. Ongoing research continues to uncover new applications and improve synthetic methods, further solidifying its importance in the field.